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Introduction
CAY10614 is a potent antagonist of Toll-like receptor 4 (TLR4), a key receptor in the innate

immune system.[1][2][3] TLR4 is activated by lipopolysaccharide (LPS), a component of the

outer membrane of Gram-negative bacteria, triggering an inflammatory cascade.[4] By

inhibiting the lipid A-induced activation of TLR4, CAY10614 can modulate the inflammatory

response.[1][2][3][4] This makes it a valuable tool for studying the role of TLR4 in various

pathological conditions, including sepsis and inflammatory disorders. In preclinical studies,

CAY10614 has been shown to improve survival in mouse models of lethal endotoxin shock.[1]

[2]

These application notes provide a detailed protocol for the intraperitoneal (i.p.) injection of

CAY10614 in mice, based on published in vivo studies. The protocol includes information on

dosage, vehicle preparation, and administration, as well as guidelines for post-injection

monitoring.
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Property Value Reference

Mechanism of Action TLR4 Antagonist [1][2][3]

IC50

1.675 μM (for lipid A-induced

TLR4 activation in HEK293

cells)

[1][2][3]

Molecular Formula C₄₂H₇₈INO₂ [4]

Formula Weight 756.0 g/mol [4]

Solubility

DMSO: 12.5 mg/mL (with

ultrasonic and warming to

60°C)

[3]

DMF: 0.15 mg/mL [4]

In Vivo Intraperitoneal Injection Parameters (Mouse
Model)

Parameter Recommendation Reference

Dosage 10 mg/kg [1]

Vehicle
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
[1]

Injection Volume 10 mL/kg [5]

Frequency
Single dose, 30 minutes prior

to LPS challenge
[1]

Needle Gauge 25-27 G [6]
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This protocol is for the preparation of a 1 mg/mL stock solution and a subsequent working

solution for intraperitoneal injection in mice.

Materials:

CAY10614 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Prepare a 10 mg/mL stock solution in DMSO:

Weigh the required amount of CAY10614 powder.

Dissolve the powder in DMSO to achieve a final concentration of 10 mg/mL.

Vortex thoroughly to ensure complete dissolution. Gentle warming and sonication may be

required.[3]

Prepare the vehicle solution:

In a sterile tube, combine the following components in the specified ratios to prepare the

final injection vehicle:

40% PEG300
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5% Tween-80

45% Saline

Prepare the final CAY10614 injection solution (1 mg/mL):

To prepare 1 mL of the final injection solution, add 100 µL of the 10 mg/mL CAY10614
stock solution in DMSO to 900 µL of the pre-prepared vehicle solution (40% PEG300, 5%

Tween-80, 45% Saline).

Vortex the final solution thoroughly to ensure it is a homogenous suspension.[1]

Intraperitoneal Injection Protocol in Mice
This protocol describes the standard procedure for administering CAY10614 via intraperitoneal

injection to mice.

Materials:

Prepared CAY10614 injection solution

Sterile 1 mL syringes

Sterile needles (25-27 gauge)

70% Ethanol

Sterile gauze pads

Appropriate animal restraint device

Procedure:

Animal Preparation:

Weigh the mouse accurately to determine the correct injection volume. The recommended

injection volume is 10 mL/kg body weight.[5]

Syringe Preparation:
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Draw the calculated volume of the CAY10614 injection solution into a sterile 1 mL syringe

fitted with a 25-27 gauge needle.

Remove any air bubbles from the syringe.

Restraint and Injection Site Disinfection:

Properly restrain the mouse to expose the abdomen.

Disinfect the injection site, located in the lower right quadrant of the abdomen, with a

sterile gauze pad soaked in 70% ethanol. This location helps to avoid puncturing the

cecum or urinary bladder.[6]

Intraperitoneal Injection:

Insert the needle, bevel up, at a 30-40 degree angle into the peritoneal cavity.[6]

Aspirate gently by pulling back the plunger to ensure that the needle has not entered a

blood vessel or organ. If blood or any fluid is aspirated, withdraw the needle and reinject at

a different site with a new sterile needle.

Slowly and steadily inject the entire volume of the solution into the peritoneal cavity.

Withdraw the needle smoothly.

Post-Injection Monitoring:

Return the mouse to its cage and monitor for any immediate adverse reactions such as

bleeding at the injection site, signs of pain (e.g., writhing, vocalization), or respiratory

distress.

Continue to monitor the animal for at least 24 hours for signs of peritonitis (abdominal

swelling, lethargy, hunched posture), dehydration, or other signs of distress.[6] Provide

supportive care as needed and consult with a veterinarian if adverse effects are observed.
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Caption: Experimental workflow for CAY10614 intraperitoneal injection.
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Caption: CAY10614 inhibits the TLR4 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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